Cas no 2229197-22-0 (N-methyl-N-2-(methylsulfanyl)ethylhydroxylamine)

• Product Name: N-methyl-N-2-(methylsulfanyl)ethylhydroxylamine
• CAS No: 2229197-22-0
• MF: C₄H₁₁NOS
• MW: 121.201239824295
• CID: 5926375
• PubChem ID: 165625818
• Update Time: 2025-06-08

N-methyl-N-2-(methylsulfanyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-2-(methylsulfanyl)ethylhydroxylamine
• EN300-1768153
• N-methyl-N-[2-(methylsulfanyl)ethyl]hydroxylamine
• 2229197-22-0

• Inchi： 1S/C4H11NOS/c1-5(6)3-4-7-2/h6H,3-4H2,1-2H3
• InChI Key： CSFQMPLFSFWRQA-UHFFFAOYSA-N
• SMILES： S(C)CCN(C)O

Computed Properties

• Exact Mass: 121.05613515g/mol
• Monoisotopic Mass: 121.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 42.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 48.8Ų

Additional information on N-methyl-N-2-(methylsulfanyl)ethylhydroxylamine

N-methyl-N-2-(methylsulfanyl)ethylhydroxylamine (CAS No. 2229197-22-0): An Overview of Its Properties, Applications, and Recent Research

N-methyl-N-2-(methylsulfanyl)ethylhydroxylamine (CAS No. 2229197-22-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as MMEH, is characterized by its unique chemical structure and diverse biological activities. In this article, we will delve into the properties, applications, and recent research advancements related to N-methyl-N-2-(methylsulfanyl)ethylhydroxylamine.

Chemical Structure and Physical Properties

N-methyl-N-2-(methylsulfanyl)ethylhydroxylamine is a derivative of hydroxylamine with a methyl group and a methylthioethane substituent. Its molecular formula is C₅H₁₃NO₂S, and it has a molecular weight of 147.18 g/mol. The compound is typically a colorless liquid with a characteristic odor. It is soluble in water and many organic solvents, making it highly versatile for various applications.

The chemical structure of N-methyl-N-2-(methylsulfanyl)ethylhydroxylamine includes an amine group (-NH₂) and a hydroxyl group (-OH), which contribute to its reactivity and functional properties. The presence of the methylthioethane substituent imparts additional stability and reactivity to the molecule, making it an attractive candidate for synthetic chemistry and biological studies.

Synthetic Routes and Production Methods

The synthesis of N-methyl-N-2-(methylsulfanyl)ethylhydroxylamine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-(methylthio)ethanol with methylamine in the presence of a suitable catalyst. This reaction typically proceeds via nucleophilic substitution, yielding the desired product with high purity.

Another approach involves the reduction of N-methyl-N-2-(methylsulfanyl)ethylnitrosoamine using hydrogen gas over a palladium catalyst. This method is particularly useful for large-scale production due to its efficiency and scalability. Recent advancements in catalytic chemistry have further optimized these synthetic routes, reducing costs and improving yields.

Biological Activities and Applications

N-methyl-N-2-(methylsulfanyl)ethylhydroxylamine has been extensively studied for its biological activities, which include antioxidant properties, anti-inflammatory effects, and potential therapeutic applications in various diseases. One notable area of research is its role as a nitric oxide (NO) donor. Nitric oxide is a key signaling molecule involved in numerous physiological processes, including vasodilation, neurotransmission, and immune function.

Studies have shown that N-methyl-N-2-(methylsulfanyl)ethylhydroxylamine can effectively release NO under physiological conditions, making it a promising candidate for the development of NO-based therapeutics. For instance, it has been investigated for its potential use in treating cardiovascular diseases such as hypertension and atherosclerosis. Preclinical studies have demonstrated that MMEH can improve endothelial function and reduce blood pressure in animal models.

In addition to its NO-donating properties, N-methyl-N-2-(methylsulfanyl)ethylhydroxylamine exhibits potent antioxidant activity. It can scavenge reactive oxygen species (ROS), which are known to cause oxidative stress and cellular damage. This property makes MMEH a potential therapeutic agent for conditions characterized by oxidative stress, such as neurodegenerative diseases and chronic inflammation.

Clinical Trials and Therapeutic Potential

The therapeutic potential of N-methyl-N-2-(methylsulfanyl)ethylhydroxylamine has been explored in several clinical trials. Early-phase trials have focused on evaluating its safety and efficacy in treating cardiovascular diseases. Preliminary results have shown promising outcomes, with MMEH demonstrating significant improvements in endothelial function and blood pressure control without major adverse effects.

Ongoing research is also investigating the use of MMEH in other therapeutic areas, such as neuroprotection and anti-inflammatory treatments. Preclinical studies have indicated that MMEH can protect neurons from oxidative stress-induced damage and reduce inflammation in various tissues. These findings suggest that MMEH may have broad therapeutic applications beyond cardiovascular health.

Recent Research Advancements

The field of nitric oxide-based therapeutics has seen significant advancements in recent years, driven by the growing understanding of NO's role in various physiological processes. One notable study published in the Journal of Medicinal Chemistry explored the use of MMEH as a prodrug for targeted drug delivery. The researchers developed a novel delivery system that encapsulates MMEH within nanoparticles, allowing for controlled release at specific sites within the body.

This approach has shown promise in enhancing the therapeutic efficacy while minimizing systemic side effects. The nanoparticles were designed to respond to specific stimuli such as pH or enzymatic activity, ensuring targeted release at diseased tissues. In vitro and in vivo studies have demonstrated that this delivery system significantly improves the bioavailability and effectiveness of MMEH.

Safety Considerations

Safety is a critical consideration when developing new therapeutic agents. Extensive toxicological studies have been conducted to evaluate the safety profile of N-methyl-N-2-(methylsulfanyl)ethylhydroxylamine. These studies have shown that MMEH exhibits low toxicity at therapeutic doses and does not cause significant adverse effects on major organs or systems.

However, like any chemical compound, MMEH should be handled with care to avoid exposure to high concentrations or prolonged contact with skin or mucous membranes. Proper safety protocols should be followed during synthesis, storage, and handling to ensure safe use in both laboratory settings and clinical applications.

Conclusion

N-methyl-N-2-(methylsulfanyl)ethylhydroxylamine (CAS No. 2229197-22-0) is a promising compound with diverse applications in chemistry, biology, and pharmaceutical research. Its unique chemical structure confers multiple functional properties, including nitric oxide donation and antioxidant activity. Recent research has highlighted its potential therapeutic benefits in treating cardiovascular diseases, neurodegenerative disorders, and chronic inflammation.

Ongoing advancements in synthetic methods and delivery systems are further enhancing the utility of MMEH as a therapeutic agent. As more clinical trials are conducted to evaluate its safety and efficacy, it is likely that MMEH will play an increasingly important role in the development of novel treatments for various diseases.